3-((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-N-(2-fluorophenyl)benzamide

Specification

• Molecular Formula: C19H17ClFN3O
• Molecular Weight: 357.8 g/mol
• IUPAC Name: 3-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-(2-fluorophenyl)benzamide
• Standard InChI: InChI=1S/C19H17ClFN3O/c1-12-18(20)13(2)24(23-12)11-14-6-5-7-15(10-14)19(25)22-17-9-4-3-8-16(17)21/h3-10H,11H2,1-2H3,(H,22,25)
• Standard InChI Key: HWWRQDMUCRXOAR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)NC3=CC=CC=C3F)C)Cl
• Canonical SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)NC3=CC=CC=C3F)C)Cl

Introduction

Chemical Identity and Nomenclature

Structural Features and IUPAC Name

The compound’s systematic IUPAC name, 3-((4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-N-(2-fluorophenyl)benzamide, reflects its molecular architecture. It consists of a benzamide backbone (a benzene ring attached to a carboxamide group) linked via a methylene bridge (-CH2-) to a 4-chloro-3,5-dimethylpyrazole heterocycle. The 2-fluorophenyl group is appended to the amide nitrogen, introducing electronic and steric effects that modulate reactivity.

Table 1: Key Identifiers

Property	Value
CAS Registry Number	515873-73-1
Molecular Formula	C₁₉H₁₇ClFN₃O
Molecular Weight	357.81 g/mol
SMILES Notation	CC1=NN(C(C)=C1Cl)CC2=CC=CC(C(NC3=CC=CC=C3F)=O)=C2
InChI Key	CC1=NN(C(C)=C1Cl)CC2=CC=CC(C(NC3=CC=CC=C3F)=O)=C2

The pyrazole ring’s 4-chloro and 3,5-dimethyl substituents contribute to its steric bulk and electron-withdrawing characteristics, while the 2-fluorophenyl group on the benzamide moiety enhances lipophilicity.

Physicochemical Properties

Thermodynamic and Solubility Profiles

The compound’s molecular weight of 357.81 g/mol and calculated partition coefficient (logP ≈ 3.5–4.3, inferred from structural analogs) suggest moderate lipophilicity, favoring membrane permeability but potentially limiting aqueous solubility. The polar surface area (≈37–40 Ų), derived from its amide and pyrazole functionalities, indicates moderate hydrogen-bonding capacity, which may influence bioavailability.

Table 2: Physicochemical Data

Property	Value/Description
logP (Predicted)	~3.8 (moderate lipophilicity)
Hydrogen Bond Donors	1 (amide NH)
Hydrogen Bond Acceptors	3 (amide carbonyl, pyrazole N)
Solubility	Low in water; soluble in DMSO, DMF

Reactivity and Stability

Degradation Pathways

The compound’s stability is influenced by its functional groups:

• Amide Group: Susceptible to hydrolysis under strongly acidic or basic conditions, yielding carboxylic acid and amine derivatives.

• Pyrazole Ring: Resistant to oxidation due to electron-withdrawing chloro and methyl groups but may undergo electrophilic substitution at the 1-position under harsh conditions.

• Fluorophenyl Moiety: The C-F bond’s high dissociation energy (~485 kJ/mol) confers resistance to nucleophilic aromatic substitution.

Hazard Statement	Precautionary Measure
H302: Harmful if swallowed	Avoid ingestion; use PPE
H315: Skin irritation	Wear protective gloves and clothing
H319: Eye irritation	Use eye protection

Storage recommendations include sealing the compound in a dry environment at room temperature to prevent hydrolysis or decomposition.